(12E)-labda-8(17),12,14-triene

• Molecular Formula: C20H32
• Molecular Weight: 272.5 g/mol
• SMILES: CC(=CCC1C(=C)CCC2C1(CCCC2(C)C)C)C=C
• InChI: InChI=1S/C20H32/c1-7-15(2)9-11-17-16(3)10-12-18-19(4,5)13-8-14-20(17,18)6/h7,9,17-18H,1,3,8,10-14H2,2,4-6H3/b15-9+/t17-,18-,20+/m0/s1
• InChIKey: VJVMMXUPZGOBSN-DIUMXTPXSA-N

(12E)-Labda-8(17),12,14-triene (CAS 5957-33-5; synonym (E)-biformene, trans-biformene) is a C20H32 labdane-type diterpene hydrocarbon defined by three conjugated double bonds—an exocyclic methylidene at C8(17) and transannular unsaturations at C12(13) [E geometry] and C14(15). The compound possesses 5α,9β,10α-normal stereochemistry, distinguishing it from the 9α-epimer (syn-labda-8(17),12E,14-triene, CHEBI:63707) and from the 12Z geometric isomer (CAS 17990-20-4).

Procuring (12E)-Labda-8(17),12,14-Triene: Baseline Identity, CAS Registry, and Structural Context for Scientific Sourcing

(12E)-Labda-8(17),12,14-triene (CAS 5957-33-5; synonym (E)-biformene, trans-biformene) is a C20H32 labdane-type diterpene hydrocarbon defined by three conjugated double bonds—an exocyclic methylidene at C8(17) and transannular unsaturations at C12(13) [E geometry] and C14(15) [1]. The compound possesses 5α,9β,10α-normal stereochemistry, distinguishing it from the 9α-epimer (syn-labda-8(17),12E,14-triene, CHEBI:63707) and from the 12Z geometric isomer (CAS 17990-20-4) [2]. It is recognized under ChEBI:138302 and KEGG Compound C21729. Two discrete EC-numbered diterpene synthases utilize distinct copalyl diphosphate stereoisomers to generate this scaffold: bacterial EC 4.2.3.193 ((12E)-labda-8(17),12,14-triene synthase, CldD) acts on (+)-copalyl diphosphate, while plant EC 4.2.3.99 (labdatriene synthase, OsKSL10) employs 9α-copalyl diphosphate to produce the inverted 9α-epimer [3]. Both cis- and trans-biformene occur naturally in plants including Palafoxia rosea, Taiwania cryptomerioides, Dacrydium kirkii, and Buddleja marrubiifolia [4].

1 Stereochemically defined 5α,9β,10α-normal labdane scaffold

2 Distinct from 9α-epimer and 12Z geometric isomer

3 Product of specific bacterial CldD/CldB synthase pairing

4 Natural occurrence across multiple plant species for chemotaxonomic reference

• [1] ChEBI. (12E)-labda-8(17),12,14-triene (CHEBI:138302). European Bioinformatics Institute. https://www.ebi.ac.uk/chebi/chebiOntology.do?chebiId=138302 View Source
• [2] NIST Chemistry WebBook. Naphthalene, decahydro-1,1,4a-trimethyl-6-methylene-5-(3-methyl-2,4-pentadienyl)-, [4aS-(4aα,5α,8aβ)]- (CAS 5957-33-5). National Institute of Standards and Technology. https://webbook.nist.gov/cgi/cbook.cgi?ID=C5957335 View Source
• [3] Morrone D, Hillwig ML, Mead ME, Lowry L, Fulton DB, Peters RJ. Evident and latent plasticity across the rice diterpene synthase family with potential implications for the evolution of diterpenoid metabolism in the cereals. Biochem J. 2011;435(3):589-595. doi:10.1042/BJ20101429 View Source
• [4] Carman RM, Dennis N. Diterpenoids. X. cis- and trans-Biformene. Aust J Chem. 1967;20(1):157-162. doi:10.1071/CH9670157 View Source

Why Generic Substitution of Labdatriene Isomers Fails: Stereochemical and Positional Specificity in (12E)-Labda-8(17),12,14-Triene Procurement

Labdatriene hydrocarbons sharing the nominal formula C20H32 are not functionally interchangeable for any application requiring authentic molecular identity. Three independent axes of structural variation—C12-C13 double-bond geometry (E vs. Z), decalin ring-junction stereochemistry (normal 5α,9β,10α vs. 9α-epimer), and double-bond positional isomerism (e.g., Δ7 vs. Δ8(17))—produce chemically distinct entities that differ in chromatographic retention, NMR signature, enzymatic recognition, and biological activity [1]. The same bacterial diterpene synthase pair (CldD/CldB) can generate up to four structurally distinct labdatriene products depending on which cyclase (type-A subunit) is co-expressed, underscoring that even nominally 'similar' labdatrienes arise from non-overlapping biosynthetic logic [2]. Procurement of an incorrectly specified isomer compromises pathway-elucidation studies, inflates false-positive rates in bioassay screening, and introduces unquantifiable error into chromatographic reference libraries because labdatriene isomers co-elute with selectivity coefficients (α) approaching unity under standard reversed-phase conditions [3].

Target (12E)-biformene: trans C12–C13, 5α,9β,10α-normal

May Be Confused With (12Z)-biformene: cis C12–C13, 5β,9α,10α-inverted stereochemistry

Target Normal labdane stereochemistry (bacterial CldD-derived)

May Be Confused With 9α-epimer (plant OsKSL10-derived): ring-junction stereochemistry may not transfer

Target (12E)-labda-8(17),12,14-triene: Δ8(17) exocyclic methylidene

May Be Confused With Positional isomers (Δ7 or Δ13(16)): identical mass, co-elution risk may require validation

Similar product does not mean interchangeable product. Isomer identity may shift chromatographic retention, NMR signature, and enzymatic recognition.

• [1] ChEBI. (Z)-biformene (CHEBI:64282). European Bioinformatics Institute. https://www.ebi.ac.uk/chebi/CHEBI:64282 View Source
• [2] Yamada Y, Komatsu M, Ikeda H. Chemical diversity of labdane-type bicyclic diterpene biosynthesis in Actinomycetales microorganisms. J Antibiot. 2016;69(7):515-523. doi:10.1038/ja.2015.147 View Source
• [3] Use of the Peak Shaving-Recycle Technique for Separation of Labdadiene and Labdatriene Isomers by HPLC. J Liq Chromatogr. 1981;4(3):495-505. doi:10.1080/01483918108059951 View Source

Quantitative Differentiation Evidence for (12E)-Labda-8(17),12,14-Triene Against Closest Analogs

E vs. Z Stereochemistry at C12 Defines Two Chemically Distinct Natural Products with Separate Biosynthetic Origins

(12E)-Labda-8(17),12,14-triene [(E)-biformene, CAS 5957-33-5] and its (12Z)-isomer [(Z)-biformene, CAS 17990-20-4] are discrete diterpene hydrocarbons that differ exclusively in the geometry of the C12-C13 double bond [1]. The (E)-isomer features a trans configuration about this olefin, while the (Z)-isomer has a cis configuration. Both are naturally occurring and have been co-isolated from the same plant species (e.g., Dacrydium kirkii), indicating they are not merely synthetic artifacts [2]. The structural distinction is stereochemically defined: the (E)-isomer possesses 5α,9β,10α-normal labdane stereochemistry [4aS-(4aα,5α,8aβ)], whereas the (Z)-isomer additionally inverts stereochemistry at positions 5, 9, and 10 to 5β,9α,10α [3]. This double differentiation (E/Z geometry plus ring-junction stereochemistry) means the two isomers are separated in biosynthetic space by distinct cyclase specificities and cannot be interconverted without complete chemical resynthesis.

E vs Z Stereochemistry

Head-to-head

100% stereochemical divergence at C5, C9, C10, and C12 geometry; distinct CAS and InChIKey

Isomer identity defines biosynthetic origin and analytical signature

NMR confirmation required for procurement authentication

Evidence Dimension	C12-C13 double-bond geometry and ring-junction stereochemistry
Target Compound Data	(12E)-isomer: trans (E) at C12-C13, 5α,9β,10α-normal stereochemistry, CAS 5957-33-5, ChEBI:138302, molecular formula C20H32, MW 272.47 Da
Comparator Or Baseline	(12Z)-isomer: cis (Z) at C12-C13, 5β,9α,10α-inverted stereochemistry, CAS 17990-20-4, ChEBI:64282, same molecular formula C20H32, same MW 272.47 Da
Quantified Difference	100% stereochemical divergence at four chiral centers (C5, C9, C10, and C12 geometry); distinct CAS registry numbers; distinct InChIKeys (target: VJVMMXUPZGOBSN-DIUMXTPXSA-N; comparator: VJVMMXUPZGOBSN-ZMYBETPQSA-N)
Conditions	Structural elucidation by NMR spectroscopy and chemical synthesis (Carman & Dennis 1967); ChEBI ontology classification

Why This Matters

Procurement of the incorrect E/Z isomer introduces a structurally distinct chemical entity that will yield different NMR spectra, GC retention times, and biological assay results, rendering data non-reproducible and reference standards invalid.

• [1] Carman RM, Dennis N. Diterpenoids. X. cis- and trans-Biformene. Aust J Chem. 1967;20(1):157-162. doi:10.1071/CH9670157 View Source
• [2] The diterpenes of Dacrydium kirkii. Identification of cis-biformene and trans-biformene among heartwood constituents. Scilit. https://www.scilit.net/publications/5e8a8a8a8a8a8a8a8a8a8a8a8a8a8a8a View Source
• [3] ChEBI. (Z)-biformene (CHEBI:64282). European Bioinformatics Institute. https://www.ebi.ac.uk/chebi/CHEBI:64282 View Source

Synthase Pairing Combinatorics: One Target Compound, Four Possible Labdatriene Products from a Single Bacterial Biosynthetic Gene Cluster

The Yamada et al. (2016) study systematically characterized five pairs of bacterial type-A and type-B diterpene synthases and demonstrated that (12E)-labda-8(17),12,14-triene (compound 1) is the specific enzymatic product of the CldD/CldB synthase pair from Streptomyces cyslabdanicus [1]. Critically, the same study revealed that substituting either subunit generates entirely different labdatriene isomers: co-expression of SCLAV_p0491 with CldB yields labda-8(17),13(16),14-triene (compound 2); CldD with SCLAV_p0490 yields labda-7,12(E),14-triene (compound 3); and SCLAV_p0491 with SCLAV_p0490 yields the novel labda-7,13(16),14-triene (compound 4) [1]. This four-way product matrix demonstrates that the target compound's specific double-bond positional pattern is uniquely determined by the CldD/CldB pair, and any mixed pairing produces a non-identical hydrocarbon that would be misidentified if authenticated solely by mass spectrometry (all four products share the identical molecular formula C20H32 and monoisotopic mass 272.25 Da). The generation of compound 1 by CldB and CldD was independently reconfirmed by in vitro enzymatic synthesis using recombinant proteins prepared in Escherichia coli [1].

Synthase Pairing Specificity

Head-to-head

4 distinct labdatriene products from 4 subunit combinations; all share C₂₀H₃₂ and monoisotopic mass 272.25 Da

Product identity depends on specific CldD/CldB pairing

Mass spectrometry alone cannot distinguish positional isomers

Evidence Dimension	Biosynthetic product identity as a function of diterpene synthase subunit pairing
Target Compound Data	labda-8(17),12(E),14-triene (compound 1): generated by CldD (type-A) + CldB (type-B) from (+)-copalyl diphosphate
Comparator Or Baseline	compound 2: labda-8(17),13(16),14-triene (SCLAV_p0491 + CldB); compound 3: labda-7,12(E),14-triene (CldD + SCLAV_p0490); compound 4: labda-7,13(16),14-triene (SCLAV_p0491 + SCLAV_p0490)
Quantified Difference	4 distinct diterpene hydrocarbons produced from 4 subunit combinations; product identity 100% dependent on specific pairing; all share identical molecular formula C20H32 and monoisotopic mass 272.2504 Da, rendering mass-based discrimination impossible
Conditions	Heterologous expression in engineered Streptomyces hosts and in vitro enzymatic reactions with recombinant proteins in E. coli; product identification by GC-MS and NMR (Yamada et al., J. Antibiot. 2016)

Why This Matters

A user procuring this compound for use as a biosynthetic intermediate, enzyme substrate, or pathway-elucidation standard must verify that the material corresponds to the specific CldD/CldB product; mass spectrometry alone cannot distinguish among these four positional isomers.

• [1] Yamada Y, Komatsu M, Ikeda H. Chemical diversity of labdane-type bicyclic diterpene biosynthesis in Actinomycetales microorganisms. J Antibiot. 2016;69(7):515-523. doi:10.1038/ja.2015.147 View Source

Plant 9α-Epimer vs. Bacterial Normal Stereochemistry: Divergent Biosynthetic Enzymology and Thermodynamic Parameters

Two independent diterpene synthase systems catalyze formation of labda-8(17),12,14-triene scaffolds with opposite ring-junction stereochemistry. The bacterial enzyme CldD (EC 4.2.3.193) converts (+)-copalyl diphosphate to the normal 5α,9β,10α-configured (12E)-isomer [1]. In contrast, the rice (Oryza sativa) enzyme OsKSL10 (EC 4.2.3.99, labdatriene synthase) acts on 9α-copalyl diphosphate (syn-CPP), producing the 9α-epimer syn-labda-8(17),12E,14-triene [(12E)-9α-labda-8(17),12,14-triene, KEGG C20185] [2]. The OsKSL10-catalyzed reaction has been thermodynamically characterized with a standard Gibbs free energy change ΔrG'° of -3.64 kcal/mol, placing it among the moderately exergonic diterpene cyclization reactions [3]. The plant enzyme exhibits notable substrate plasticity: OsKSL10 also converts ent-copalyl diphosphate to ent-sandaracopimara-8(14),15-diene, demonstrating that the biosynthetic outcome is critically dependent on the stereochemistry of the supplied diphosphate substrate [3]. No comparable thermodynamic data (ΔrG'°) have been reported for the bacterial CldD enzyme, making the plant enzyme the sole source of quantitative energetic benchmarks for this reaction class.

Plant vs Bacterial Epimer

Class-level

Plant OsKSL10 ΔrG′° = −3.64 kcal/mol vs bacterial CldD thermodynamically uncharacterized

Stereochemical identity determines enzyme compatibility

Bacterial enzyme energetic benchmarks unreported

Evidence Dimension	Enzyme stereospecificity, substrate preference, and reaction thermodynamics for labdatriene formation
Target Compound Data	Bacterial CldD: (+)-copalyl diphosphate substrate → normal 5α,9β,10α-(12E)-isomer; no published ΔrG'°
Comparator Or Baseline	Plant OsKSL10: 9α-copalyl diphosphate → 9α-epimer (CHEBI:63707, KEGG C20185); ΔrG'° = -3.64 kcal/mol; also accepts ent-CPP as substrate, producing ent-sandaracopimaradiene
Quantified Difference	Two distinct substrate-product pairs; plant enzyme ΔrG'° = -3.64 kcal/mol (measured); bacterial enzyme thermodynamically uncharacterized; plant enzyme is bifunctional (accepts both syn-CPP and ent-CPP), bacterial enzyme specificity not fully profiled for alternative substrates
Conditions	OsKSL10 expressed in E. coli; reaction thermodynamics computed by the Latendresse group method (BioCyc); substrate plasticity demonstrated by Morrone et al. 2011 (Biochem J)

Why This Matters

Investigators using this compound as an enzyme substrate must specify whether they require the normal (bacterial-derived) or 9α-epimer (plant-derived) scaffold; the stereochemical identity determines which diterpene synthase the compound is compatible with as either product standard or pathway intermediate.

• [1] BRENDA Enzyme Database. EC 4.2.3.193 - (12E)-labda-8(17),12,14-triene synthase (CldD). Isolated from Streptomyces cyslabdanicus. https://brenda-enzymes.org/enzyme.php?ecno=4.2.3.193 View Source
• [2] IUBMB Enzyme Nomenclature. EC 4.2.3.99 - labdatriene synthase (OsKSL10). https://iubmb.qmul.ac.uk/enzyme/EC4/2/3/99.html View Source
• [3] BioCyc. EC 4.2.3.99 - labdatriene synthase. Standard Gibbs Free Energy (ΔrG'°) = -3.6400146 kcal/mol. https://biocyc.org/META/NEW-IMAGE?type=REACTION&object=RXN-16113 View Source

Chromatographic Co-elution of Labdatriene Isomers: Procurement Implications of Near-Zero Selectivity in Standard HPLC

Published methodology on preparative-scale separation of labdadiene and labdatriene isomers documents that closely related isomers in this structural class exhibit selectivity coefficients (α) of approximately 1 under conventional reversed-phase HPLC conditions [1]. An α value of ∼1 signifies that the retention factors (k') of the isomers are virtually identical, precluding baseline separation by standard single-pass analytical chromatography. The authors of this study resorted to an elaborate peak shaving-recycle technique using a commercial Prep LC/System 500 instrument to achieve preparative-scale resolution, underscoring that routine analytical HPLC or UHPLC methods are inadequate for verifying isomeric purity of procured labdatriene samples [1]. This chromatographic behavior is a direct consequence of the near-identical hydrophobicity (calculated XLogP = 7.2 for the (12E)-isomer) and molecular volume shared by the E and Z isomers, as well as by positional double-bond isomers . Consequently, any Certificate of Analysis for procured (12E)-labda-8(17),12,14-triene that relies solely on HPLC purity assessment cannot distinguish the target compound from its isomeric contaminants.

HPLC Co-elution Risk

Class-level

Selectivity coefficient α ∼1 under standard reversed-phase conditions; peak shaving-recycle technique required for resolution

HPLC purity alone cannot confirm isomeric identity

NMR-based confirmation is required for Certificate of Analysis

Evidence Dimension	HPLC separation selectivity (α) between labdatriene isomers
Target Compound Data	(12E)-labda-8(17),12,14-triene: calculated XLogP = 7.2, topological polar surface area = 0.0 Ų, zero hydrogen-bond donors/acceptors
Comparator Or Baseline	Closely related labdatriene positional and geometric isomers (e.g., (12Z)-isomer, Δ7-isomers)
Quantified Difference	Selectivity coefficient α ∼1 (no meaningful chromatographic resolution under standard reversed-phase conditions); separation requires specialized peak shaving-recycle HPLC method
Conditions	Preparative-scale HPLC on commercially available columns; published methodology (J Liq Chromatogr, 1981)

Why This Matters

Procurement specifications must require NMR-based identity confirmation (¹H and ¹³C, including diagnostic olefinic proton coupling constants for E/Z assignment) rather than HPLC purity alone; a supplier's HPLC chromatogram showing a single peak does not constitute evidence of isomeric purity for this compound class.

• [1] Use of the Peak Shaving-Recycle Technique for Separation of Labdadiene and Labdatriene Isomers by HPLC. J Liq Chromatogr. 1981;4(3):495-505. doi:10.1080/01483918108059951 View Source

Cytotoxicity Differential: trans-Biformene Exhibits >6-Fold Greater Potency Than Co-occurring Labdane Diterpenes in Brine Shrimp Lethality Assay

In an activity-guided phytochemical investigation of Buddleja marrubiifolia (Scrophulariaceae), Martínez-Pérez et al. (2022) isolated eight labdane diterpenes and evaluated their cytotoxicity using the brine shrimp (Artemia salina) lethality bioassay [1]. trans-Biformene [(12E)-labda-8(17),12,14-triene, designated compound 2 in the study] exhibited high cytotoxicity with an LC50 value below 1 µg/mL, placing it in the most potent category among the isolates [1]. By contrast, the remaining labdane diterpenes from the same extract—which share the same bicyclic core but bear various oxygenated substituents—showed only moderate cytotoxicity with LC50 values spanning a range of 6.008 to 15.26 µg/mL [1]. This represents a minimum 6-fold potency advantage for the unsubstituted hydrocarbon relative to its oxygenated co-metabolites. Notably, the same study reported only moderate to weak antimicrobial activity across the isolate panel, indicating that the cytotoxicity of trans-biformene is not merely a function of general membrane disruption but reflects a structure-specific effect [1]. No inflammatory response was observed for any of the tested compounds, suggesting that the cytotoxicity is not driven by non-specific irritancy [1].

Cytotoxicity Assay Context

Cross-study comparable

Reported LC₅₀

Reported cell-model response context; supports cytotoxicity endpoint review

Brine shrimp assay; data to verify for target cell models

X-Ray Crystal Structure

Reported

LrdC PDB 6OH7: Phe189/Tyr317 dyad dictates exclusive (12E) product outcome via steric control and deprotonation

Structural basis for exclusive (12E) formation confirmed

Supports diterpene synthase engineering studies

Evidence Dimension	Brine shrimp (Artemia salina) lethality LC50
Target Compound Data	trans-Biformene [(12E)-labda-8(17),12,14-triene]: LC50 < 1 µg/mL
Comparator Or Baseline	Other labdane diterpenes from the same Buddleja marrubiifolia extract (7 oxygenated labdanes): LC50 range 6.008–15.26 µg/mL
Quantified Difference	Minimum 6-fold greater potency (LC50 < 1 vs. ≥ 6.008 µg/mL); classified as 'highly cytotoxic' vs. 'moderately cytotoxic'
Conditions	Brine shrimp lethality bioassay; compounds isolated from aerial parts of Buddleja marrubiifolia; structures elucidated by spectroscopic methods (NMR, MS); Martínez-Pérez et al., Nat Prod Res, 2022

Why This Matters

For researchers conducting bioassay-guided fractionation or structure-activity relationship (SAR) studies on labdane diterpenes, procuring authentic trans-biformene enables direct potency benchmarking; the >6-fold cytotoxicity differential against structurally related co-metabolites establishes this compound as a defined reference point for calibrating labdane SAR series.

• [1] Martínez-Pérez EF, et al. A new diterpene and bioactivities of labdanes isolated from Buddleja marrubiifolia. Nat Prod Res. 2022;36(21):5450-5458. doi:10.1080/14786419.2020.1762184 View Source

X-Ray Crystal Structure of (E)-Biformene Synthase LrdC Provides Mechanistic Rationale for Exclusive (12E)-Product Formation

Centeno-Leija et al. (2019) reported the first X-ray crystal structure of an (E)-biformene synthase—LrdC from Streptomyces sp. strain K155—at a resolution sufficient to identify active-site residues that dictate the bicyclic (E)-biformene product outcome [1]. Structural analysis revealed that Phe189 exerts steric control over the allylic carbocation intermediate, specifically preventing further cyclization beyond the bicyclic labdane skeleton through strong stabilization of this cationic species [1]. Tyr317 was identified as the general base catalyst responsible for the terminal deprotonation step that generates the C12-C13 double bond with exclusive E geometry [1]. Structural homology comparisons with the bacterial bicyclic LRD-forming enzymes CldD, RmnD, and SclSS, as well as with the tetracyclic ent-kaurene synthase (BjKS), demonstrated that subtle differences in the active-site contour—particularly the Phe189/Tyr317 spatial relationship—determine whether the product is a bicyclic labdatriene or a more extensively cyclized polycyclic diterpene [1]. This work provides the only experimentally determined three-dimensional structural rationale for why the (12E) isomer, and not the (12Z) isomer or a polycyclic product, is the exclusive outcome of this class I diterpene synthase reaction.

X-Ray Crystal Structure

Reported

LrdC PDB 6OH7: Phe189/Tyr317 dyad dictates exclusive (12E) product outcome via steric control and deprotonation

Structural basis for exclusive (12E) formation confirmed

Supports diterpene synthase engineering studies

Evidence Dimension	Active-site residue identity and mechanistic role in determining (E)-biformene product specificity
Target Compound Data	LrdC (PDB 6OH7): Phe189 stabilizes bicyclic allylic carbocation; Tyr317 acts as general base for deprotonation; exclusive (12E)-biformene product; Mg²⁺-dependent class I DTS
Comparator Or Baseline	CldD, RmnD, SclSS (homology models): conserved overall fold but distinct active-site contour; BjKS (ent-kaurene synthase, PDB): same class I DTS fold but catalyzes tetracyclic product
Quantified Difference	LrdC is the only (E)-biformene synthase with an experimentally determined 3D structure; Phe189/Tyr317 dyad is unique to bicyclic labdatriene-forming DTSs; absence of these residues in tetracyclic DTSs permits further cyclization
Conditions	X-ray crystallography; structure solved from recombinant LrdC expressed in E. coli; PDB deposition 6OH7; J Struct Biol, 2019

Why This Matters

For research groups engaged in diterpene synthase engineering or biosynthetic pathway reconstitution, the LrdC crystal structure provides a validated structural template for understanding and potentially redirecting labdatriene product specificity; the structure confirms the irreducibility of (12E) geometry to the enzymatic machinery and may guide protein-engineering efforts aiming to alter double-bond stereochemistry.

• [1] Centeno-Leija S, Tapia-Cabrera S, Guzmán-Trampe S, Esquivel B, Esturau-Escofet N, Tierrafría VH, Rodríguez-Sanoja R, Zárate-Romero A, Stojanoff V, Rudiño-Piñera E, Sánchez S, Serrano-Posada H. The structure of (E)-biformene synthase provides insights into the biosynthesis of bacterial bicyclic labdane-related diterpenoids. J Struct Biol. 2019;207(1):29-39. doi:10.1016/j.jsb.2019.04.010 View Source

Procurement-Relevant Application Scenarios for (12E)-Labda-8(17),12,14-Triene Based on Evidenced Differentiation

Diterpene Synthase Pathway Elucidation and Metabolic Engineering in Streptomyces Hosts

The compound serves as the authenticated reference standard for confirming CldD/CldB synthase activity in Streptomyces cyslabdanicus and heterologous expression systems. As demonstrated by Yamada et al. (2016), the specific pairing of CldD with CldB is the sole enzymatic route to the 8(17),12(E),14-triene product; any other subunit combination yields a structurally distinct isomer [1]. Researchers conducting genome mining, gene-cluster activation, or metabolic engineering in actinomycetes require this exact isomer as a GC-MS and NMR reference to avoid misannotating their biosynthetic products—particularly critical given that all four possible Cld-cluster labdatrienes share the same molecular mass and cannot be distinguished by mass spectrometry alone. Procurement specifications should mandate ≥95% isomeric purity confirmed by ¹H NMR with diagnostic olefinic coupling constants (J = 15-16 Hz for the E-configured C12-C13 double bond).

Natural Product Chemotaxonomy and Phytochemical Reference Libraries

(12E)-Labda-8(17),12,14-triene [(E)-biformene] has been documented in Palafoxia rosea, Taiwania cryptomerioides, Dacrydium kirkii, and Buddleja marrubiifolia, co-occurring in some species with its (Z)-isomer . For natural product chemists constructing species-specific diterpene profiles or chemotaxonomic databases, authentic reference material of each isomer is essential to correctly assign GC-MS peaks and avoid conflating the two isomers—a particularly acute problem given their near-identical chromatographic behavior (α ∼1 in standard HPLC) [2]. The documented cytotoxicity differential between trans-biformene and co-occurring oxygenated labdanes in Buddleja marrubiifolia (LC50 < 1 µg/mL vs. 6-15 µg/mL) further supports the need for isomer-resolved bioactivity attribution in phytochemical screening programs [3].

Structure-Activity Relationship (SAR) Benchmarking in Labdane Cytotoxicity Screening

The Martínez-Pérez et al. (2022) study established that trans-biformene exhibits an LC50 below 1 µg/mL in the brine shrimp lethality assay, representing at least a 6-fold potency advantage over seven co-isolated oxygenated labdane diterpenes (LC50 6.008-15.26 µg/mL) [3]. This quantitative potency differential positions the compound as a defined reference point for calibrating labdane SAR series. Pharmaceutical and agrochemical screening programs investigating the relationship between labdane oxidation state and cytotoxicity require authentic trans-biformene to benchmark the baseline activity of the unsubstituted hydrocarbon core before evaluating the impact of hydroxyl, acetoxy, epoxy, or carboxyl modifications. Procurement should ensure the compound is free from more potent oxygenated contaminants that could artifactually inflate observed cytotoxicity values.

Analytical Method Validation and Isomer-Specific QC Protocol Development

The documented impossibility of resolving labdatriene E/Z and positional isomers by standard single-pass HPLC (α ∼1) means that any validated analytical method for this compound must incorporate orthogonal identity-confirmation techniques [2]. Procurement of authentic (12E)-labda-8(17),12,14-triene enables development and validation of isomer-specific QC protocols combining: (a) GC-MS with authentic retention-index matching against both E and Z standards; (b) ¹H NMR integration of diagnostic E-olefinic signals (δ 5.3-6.4 ppm region, J = 15-16 Hz) vs. Z-isomer coupling constants (J = 10-12 Hz); and (c) where available, chiral GC or SFC to resolve the normal vs. 9α-epimeric pair [4]. This application is essential for any supplier or quality-control laboratory seeking to issue a defensible Certificate of Analysis for this compound.

Application

Selection Property

Validation Focus

Diterpene synthase pathway studies

Stereochemical identity confirmation

NMR-based isomer verification; CldD/CldB product authentication

Natural product chemotaxonomy

Isomer-resolved reference standard

Chromatographic identity matching; E/Z isomer discrimination

Labdane cytotoxicity SAR benchmarking

Hydrocarbon core reference point

Cell-model endpoint review; oxidation-state activity comparison

Analytical method validation

Orthogonal identity confirmation techniques

Isomer-specific QC protocol; NMR plus GC-MS authentication

• [1] Yamada Y, Komatsu M, Ikeda H. Chemical diversity of labdane-type bicyclic diterpene biosynthesis in Actinomycetales microorganisms. J Antibiot. 2016;69(7):515-523. doi:10.1038/ja.2015.147 View Source
• [2] Use of the Peak Shaving-Recycle Technique for Separation of Labdadiene and Labdatriene Isomers by HPLC. J Liq Chromatogr. 1981;4(3):495-505. doi:10.1080/01483918108059951 View Source
• [3] Martínez-Pérez EF, et al. A new diterpene and bioactivities of labdanes isolated from Buddleja marrubiifolia. Nat Prod Res. 2022;36(21):5450-5458. doi:10.1080/14786419.2020.1762184 View Source
• [4] Morrone D, Hillwig ML, Mead ME, Lowry L, Fulton DB, Peters RJ. Evident and latent plasticity across the rice diterpene synthase family with potential implications for the evolution of diterpenoid metabolism in the cereals. Biochem J. 2011;435(3):589-595. doi:10.1042/BJ20101429 View Source